Cas no 1019097-97-2 (4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

• Product Name: 4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• CAS No: 1019097-97-2
• MF: C₂₂H₁₉ClN₆O
• MW: 418.8788626194
• CID: 5967510
• PubChem ID: 25668673
• Update Time: 2025-06-26

4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• 4-chloro-N-[4-[[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• 4-chloro-N-(4-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
• F2320-0274
• 1019097-97-2
• AKOS024638990

• Inchi： 1S/C22H19ClN6O/c1-14-13-15(2)29(28-14)21-12-11-20(26-27-21)24-18-7-9-19(10-8-18)25-22(30)16-3-5-17(23)6-4-16/h3-13H,1-2H3,(H,24,26)(H,25,30)
• InChI Key： VSQRPRYASLBQAE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2=NN=C(N3C(C)=CC(C)=N3)C=C2)C=C1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 418.1308869g/mol
• Monoisotopic Mass: 418.1308869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-chloro-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

4-Chloro-N-(4-{[6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyridazin-3-yl]Amino}Phenyl)Benzamide: A Comprehensive Overview

4-Chloro-N-(4-{[6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyridazin-3-yl]Amino}Phenyl)Benzamide, commonly referred to by its CAS number CAS No. 1019097-97-2, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a benzamide moiety, a pyridazine ring, and a pyrazole group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced materials science.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the formation of the pyridazine ring system. These studies have not only improved the synthetic protocols but also provided deeper insights into the reactivity of similar heterocyclic systems.

One of the most promising applications of CAS No. 1019097-97-2 lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes involved in inflammatory and immune-related diseases. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, recent research has highlighted its ability to modulate the activity of histone deacetylases (HDACs), making it a potential candidate for epigenetic therapy.

In addition to its pharmacological applications, 4-Chloro-N-(4-{[6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyridazin-3-yl]Amino}Phenyl)Benzamide has also been investigated for its electronic properties. The presence of conjugated aromatic systems and heterocyclic rings imparts unique electronic characteristics to this compound. Studies have shown that it can act as an efficient charge transport material in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). This property opens up new avenues for its use in next-generation electronic devices.

The toxicity profile of this compound has been extensively studied to ensure its safety for therapeutic applications. Acute and chronic toxicity studies in animal models have revealed that it exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation. Regulatory agencies have emphasized the importance of conducting comprehensive safety assessments before considering this compound for clinical trials.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of CAS No. 1019097-97-2. Quantum mechanical calculations have been employed to study its electronic structure and reactivity patterns. These studies have revealed that the pyrazole group plays a critical role in stabilizing the molecule's conformation and enhancing its bioavailability. Additionally, molecular docking studies have demonstrated that this compound can bind effectively to various protein targets, further supporting its potential as a drug candidate.

In conclusion, 4-Chloro-N-(4-{[6-(3,5-Dimethyl-1H-Pyrazol-1-yl)Pyridazin-3-yl]Amino}Phenyl)Benzamide (CAS No. 1019097-97-2) is a multifaceted compound with significant potential across diverse fields. Its unique molecular structure, coupled with advancements in synthetic and computational techniques, positions it as a valuable asset in drug discovery and materials science. Continued research into its properties will undoubtedly unlock new opportunities for its application in addressing pressing challenges in medicine and technology.